2-Mercapto-3-(4-methylcyclohexyl)quinazolin-4(3H)-one

• IUPAC Name: 3-(4-methylcyclohexyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C15H18N2OS/c1-10-6-8-11(9-7-10)17-14(18)12-4-2-3-5-13(12)16-15(17)19/h2-5,10-11H,6-9H2,1H3,(H,16,19)
• InChI Key: ODTOLAGVQAXYAV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

2-Mercapto-3-(4-methylcyclohexyl)quinazolin-4(3H)-one, also known as PD153035, is a small molecule inhibitor that specifically targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential use in cancer therapy due to its ability to inhibit the growth and proliferation of cancer cells.

Scientific Research Applications

Antimicrobial and Antiviral Activities

• Antimicrobial and Antiviral Potency : Quinazolin-4(3H)-one derivatives, including the 2-mercapto-3-(4-methylcyclohexyl) variant, have been synthesized and tested for their antimicrobial efficacy. They demonstrate significant antibacterial, antifungal, and antiviral activities, which positions them as potential candidates for developing new antimicrobial agents (Alagarsamy et al., 2004), (El-Azab, 2007), (El-zohry et al., 2007), (Kavitha et al., 2010).

Anticancer Activities

• Anticancer Potential : Novel 2-mercaptoquinazolin-4(3H)-one derivatives have been evaluated for their anticancer activities. Some derivatives have shown promising results against specific cancer cell lines, making them interesting subjects for further cancer research (Khalil et al., 2003), (Hamid et al., 2001).

Enzyme Inhibition

• Dihydrofolate Reductase (DHFR) Inhibition : Certain 2-mercaptoquinazolin-4(3H)-one analogs have been studied for their potential as DHFR inhibitors. This class of drugs has applications as antibacterial, antiparasitic, and anticancer agents (El-Subbagh & Sabry, 2021).
• Monoamine Oxidase (MAO) Inhibition : Some derivatives have been evaluated as inhibitors of the MAO enzymes, showing promising results for potential applications in treating neurodegenerative disorders (Qhobosheane et al., 2018).

Pharmacological Evaluation

• CNS Activities : 2-Substituted (1,3,4) thiadiazolo quinazolines, a class that includes 2-mercaptoquinazolin-4(3H)-ones, have been synthesized and assessed for their central nervous system (CNS) activities, including analgesic, anti-inflammatory, and anticonvulsant effects (Alagarsamy et al., 2006).

Structural and Synthetic Studies

• Synthesis and Structural Studies : There has been extensive research on the synthesis and structural elucidation of quinazolin-4(3H)-one derivatives. These studies provide crucial insights into the chemical nature and potential applications of these compounds in various scientific fields (Hagar et al., 2016), (Tien et al., 2020).